![molecular formula C12H13F3N2O3 B8337761 4-[3-Nitro-5-(trifluoromethyl)benzyl]morpholine](/img/structure/B8337761.png)
4-[3-Nitro-5-(trifluoromethyl)benzyl]morpholine
Cat. No. B8337761
M. Wt: 290.24 g/mol
InChI Key: SUNWDVJWZASUOD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07875728B2
Procedure details
To a solution of 4-(3-nitro-5-trifluoromethylbenzyl)morpholine (168 mg; 0.57 mmol) in THF:ethanol mixture (1:1) (30 mL) was added a catalytical amount of Raney-Nickel and hydrazine hydrate (4.0 mmol) and the mixture was stirred for 2 hours at ambient temperature, then filtered through a Celite/silical gel pad. The filtrate was evaporated to provide the title compound (152 mg, 98%), which was used in further reactions without purification.
Name
Yield
98%
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:5]=[C:6]([CH:14]=[C:15]([C:17]([F:20])([F:19])[F:18])[CH:16]=1)[CH2:7][N:8]1[CH2:13][CH2:12][O:11][CH2:10][CH2:9]1)([O-])=O.C(O)C.O.NN>C1COCC1.[Ni]>[N:8]1([CH2:7][C:6]2[CH:5]=[C:4]([NH2:1])[CH:16]=[C:15]([C:17]([F:18])([F:20])[F:19])[CH:14]=2)[CH2:13][CH2:12][O:11][CH2:10][CH2:9]1 |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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168 mg
|
|
Type
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reactant
|
|
Smiles
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[N+](=O)([O-])C=1C=C(CN2CCOCC2)C=C(C1)C(F)(F)F
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|
Name
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|
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Quantity
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30 mL
|
|
Type
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reactant
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Smiles
|
C(C)O
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Name
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|
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Quantity
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4 mmol
|
|
Type
|
reactant
|
|
Smiles
|
O.NN
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|
Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
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Smiles
|
C1CCOC1
|
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
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catalyst
|
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Smiles
|
[Ni]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
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the mixture was stirred for 2 hours at ambient temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
|
1
|
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
|
|
Details
|
filtered through a Celite/silical gel pad
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
The filtrate was evaporated
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
|
|
|
Type
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product
|
|
Smiles
|
N1(CCOCC1)CC=1C=C(C=C(C1)C(F)(F)F)N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 152 mg | |
| YIELD: PERCENTYIELD | 98% | |
| YIELD: CALCULATEDPERCENTYIELD | 102.5% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
